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Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals utilizing
Rescalure for mating disruption of the California red scale (Aonidiella aurantii).

Frequently Asked Questions (FAQS)

Q1: What is Rescalure and how does it work for mating disruption?

Al: Rescalure is a synthetic version of the sex pheromone produced by the female California
red scale (Aonidiella aurantii)[1]. It is used in mating disruption, a pest management technique
that permeates the air with the synthetic pheromone. This confuses the male scales, making it
difficult for them to locate females for mating[2]. The goal is to reduce successful mating,
thereby suppressing the pest population and minimizing crop damage over time[2][3].
Rescalure's mode of action is non-toxic; it does not kill the insects but rather interferes with
their reproductive cycle[1][2].

Q2: Is Rescalure used for the Red Palm Weevil (Rhynchophorus ferrugineus)?

A2: No, Rescalure is the species-specific sex pheromone for the California red scale
(Aonidiella aurantii)[1]. The primary pheromone for the Red Palm Weevil is a male-produced
aggregation pheromone, composed mainly of ferrugineol and ferrugineone[4][5]. This
pheromone attracts both males and females for mass gathering and is primarily used in mass
trapping systems rather than mating disruption[5][6][7].
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Q3: What are the primary benefits of using Rescalure in an Integrated Pest Management (IPM)
program?

A3: The primary benefits include:

e High Specificity: Rescalure targets only the California red scale, leaving non-target species,
including beneficial insects and pollinators, unharmed][2].

e Reduced Insecticide Use: Effective mating disruption can reduce the need for conventional
insecticide applications, which helps in managing insecticide resistance[8][9].

» Safety and Environmental Profile: As a non-toxic, species-specific agent, it has a low
environmental impact. Products like CheckMate CRS are MRL (Maximum Residue Limit)
exempt, have zero re-entry or pre-harvest intervals, and are often approved for organic
production[2].

Q4: How long are Rescalure dispensers effective in the field?

A4: The field longevity of dispensers depends on the specific formulation and environmental
conditions. For instance, CheckMate CRS dispensers are designed to release the pheromone
for up to 8 months, covering the multiple generations of California red scale that occur in a
season[8][9][10]. However, high temperatures can accelerate the pheromone release rate,
potentially shortening the effective life of the dispenser.

Troubleshooting Guide: Overcoming Low Mating
Disruption Rates

This guide addresses common issues encountered during mating disruption experiments with
Rescalure for the California red scale.

Q5: Why are my pheromone trap catches still high after deploying Rescalure dispensers?
A5: High trap catches in a mating disruption plot can indicate several issues:

« Insufficient Dispenser Density: The number of dispensers per unit area may be too low to
create a sufficiently dense pheromone plume to confuse males. The label rate for
CheckMate CRS is 450 dispensers per hectare (180 per acre)[2][3]. Doubling the dispenser
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density has been shown to improve disruption in some cases, especially under high pest
pressure[11].

o Improper Dispenser Placement: Dispensers should be placed within the tree canopy, where
the pests are most abundant, not on outer branches|2]. A typical height is around 2 meters
(5-6 feet) above the ground[8][12].

» High Pest Population: Mating disruption is most effective at keeping low to moderate pest
populations suppressed[13]. If the initial population density is very high, the probability of
males finding females without relying on long-range pheromone plumes increases. In such
cases, an initial insecticide treatment may be necessary to reduce the population to a
manageable level.

e Immigration of Mated Females: Mating disruption does not kill insects. Mated females can
migrate into the treated plot from adjacent untreated areas and lay eggs. This is a significant
issue in small (less than 10 acres) or non-isolated orchards[3]. Creating a buffer zone by
increasing dispenser density along the borders can help mitigate this "edge effect".

Q6: I've achieved significant trap shutdown (low male captures), but I'm still seeing high levels
of fruit damage. What's wrong?

A6: This discrepancy is a key challenge in evaluating mating disruption efficacy. The reduction
of male captures in traps is a good indicator of communication disruption, but not always a
reliable predictor of mating reduction or crop protection[14].

o High Pest Density: At very high population densities, males may encounter females at close
range through random movement, bypassing the need for long-distance pheromone
tracking. This can lead to mating even when trap capture is suppressed.

» Timing of Application: Dispensers must be deployed before the first male flight of the season
to prevent the mating of the first generation.

e Inadequate Coverage: Uneven dispenser distribution, or challenging environmental
conditions like strong, persistent winds, can create "holes" in the pheromone cloud, allowing
males to locate females.
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e Monitoring Trap Issues: The pheromone lure in the monitoring trap might be old or less
potent than the dispensers, leading to an exaggerated impression of trap shutdown. Ensure
monitoring lures are replaced according to manufacturer recommendations (e.g., every 40
days)[15]. Using high-dose lures in monitoring traps can sometimes provide a better
indication of pest flights even under disruption[16].

Q7: How do environmental factors affect the performance of Rescalure?

A7: Environmental conditions can significantly impact dispenser release rates and pheromone
distribution:

o Temperature: Higher temperatures increase the volatility of the pheromone, leading to a
higher release rate. This can enhance disruption in the short term but may exhaust the
dispensers before the end of the season.

e Wind: Moderate airflow is necessary to disperse the pheromone throughout the canopy.
However, strong or turbulent winds can quickly dissipate the pheromone plume, reducing its
concentration and effectiveness.

o UV Radiation: Ultraviolet light can contribute to the degradation of the pheromone molecule
over time. Dispensers are designed to protect the active ingredient, but long-term exposure
can reduce efficacy.

Data Presentation: Efficacy of Rescalure Mating
Disruption

The following tables summarize quantitative data from field trials of Rescalure-based mating
disruption (specifically CheckMate CRS) for California red scale.

Table 1: Reduction in Male Trap Captures
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Study Reference

Duration of Study

Average Reduction
in Male Captures
(%)

Notes

Grafton-Cardwell et al.
(2021)[8][9][10]

2018-2019

90%

Cumulative male flight

trap catches.

Vacas et al. (2010)[17]

Field Season

76.7% - 98%

Reduction during the
second flight across

three trials.

Cocco et al. (2018)[3]

Field Season

>90%

General finding for
effective mating

disruption.

Haviland et al. (2018)
[11]

2017-2018

93.5%

For Navel
Orangeworm, but
demonstrates high

potential for trap

shutdown.
Table 2: Reduction in Crop Damage
Parameter Average Reduction
Study Reference . Notes
Measured in Damage (%)

Grafton-Cardwell et al.

In 7 of 12 sites, highly

Highly Infested Fruit 75% infested fruit was
(2021)[8][9]
reduced below 0.5%.
Using biodegradable
Vacas et al. (2009)[3] ] dispensers with 50-
Damaged Fruit ~70%
[15] 100 mg of
pheromone.
Demonstrates impact
Grafton-Cardwell et al.  Twig and Leaf 9500 on overall pest
0
(2021)[8] Infestations population, not just
fruit.
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Experimental Protocols

Protocol 1: Evaluating Mating Disruption Efficacy via Trap Capture Reduction

Objective: To quantify the effectiveness of Rescalure in disrupting the chemical communication
of male California red scale.

Methodology:

o Plot Setup: Establish at least two plots: a treatment plot with Rescalure dispensers and an
untreated control plot. Plots should be of sufficient size (e.g., >5-10 acres) and separated by
a significant distance (buffer zone) to prevent pheromone drift[3].

o Dispenser Deployment: In the treatment plot, deploy Rescalure dispensers at the
recommended rate (e.g., 450/ha) and placement (e.g., 2m high, inside the canopy) before
the anticipated first male flight of the season[2][8].

o Trap Placement: Place pheromone-baited sticky traps (e.g., PHEROCON® V Trap) in both
the treated and control plots. A minimum of three traps per plot is recommended[15]. Place
traps in the center of the plots to minimize edge effects.

» Trap Servicing: Check traps weekly. Count and record the number of captured male A.
aurantii. Replace sticky trap liners weekly[15].

e Lure Maintenance: Replace the pheromone lures in the monitoring traps at the interval
recommended by the manufacturer (e.g., every 40-60 days) to ensure consistent
attraction[15].

o Data Analysis: Calculate the percent trap shutdown using the formula: [1 - (Mean captures in
treated plot / Mean captures in control plot)] * 100. Analyze data for statistical significance
using appropriate methods (e.g., ANOVA on log-transformed counts)[15].

Protocol 2: Assessing Crop Damage
Objective: To determine if communication disruption translates to a reduction in fruit infestation.

Methodology:
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o Sampling: At the end of the season, before harvest, randomly select a predetermined
number of trees from the central area of both the treated and control plots (e.g., 10 trees per
plot)[15].

 Fruit Evaluation: From each selected tree, randomly sample a set number of fruits (e.g., 40
fruits per tree), ensuring samples are taken from different orientations (e.g., 10 fruits per
cardinal direction)[15].

« Infestation Scoring: Examine each fruit and categorize the level of scale infestation based on
a predefined scale. A common method is to count the number of adult female scales and
classify fruit as:

o Clean: O scales
o Lightly Infested: 1-2 scales
o Highly Infested: >2 scales[15]

o Data Analysis: Calculate the percentage of fruit in each infestation category for both treated
and control plots. A treatment is considered effective if there is a statistically significant
reduction in the percentage of "Highly Infested" fruit in the treated plot compared to the
control.

Visualizations
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Caption: Generalized pheromone signal transduction pathway in a male insect.
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Caption: Experimental workflow for troubleshooting low mating disruption efficacy.
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Caption: Logical relationships of factors influencing mating disruption success.
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[https://www.benchchem.com/product/b1610670#overcoming-low-mating-disruption-rates-
with-rescalure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b1610670#overcoming-low-mating-disruption-rates-with-rescalure
https://www.benchchem.com/product/b1610670#overcoming-low-mating-disruption-rates-with-rescalure
https://www.benchchem.com/product/b1610670#overcoming-low-mating-disruption-rates-with-rescalure
https://www.benchchem.com/product/b1610670#overcoming-low-mating-disruption-rates-with-rescalure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1610670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

